Cas no 1100356-59-9 (2-{[2-(diethylamino)ethyl]amino}-3-[(4-phenoxyphenyl)carbamoyl]propanoic acid)

• Product Name: 2-{[2-(diethylamino)ethyl]amino}-3-[(4-phenoxyphenyl)carbamoyl]propanoic acid
• CAS No: 1100356-59-9
• MF: C₂₂H₂₉N₃O₄
• MW: 399.483365774155
• CID: 5470584
• PubChem ID: 43995500
• Update Time: 2025-10-21

2-{[2-(diethylamino)ethyl]amino}-3-[(4-phenoxyphenyl)carbamoyl]propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-((2-(diethylamino)ethyl)amino)-4-oxo-4-((4-phenoxyphenyl)amino)butanoic acid
• 2-[2-(diethylamino)ethylamino]-4-oxo-4-(4-phenoxyanilino)butanoic acid
• F2721-0128
• 2-{[2-(DIETHYLAMINO)ETHYL]AMINO}-3-[(4-PHENOXYPHENYL)CARBAMOYL]PROPANOIC ACID
• AKOS005143335
• 1100356-59-9
• 2-{[2-(diethylamino)ethyl]amino}-3-[(4-phenoxyphenyl)carbamoyl]propanoic acid

• Inchi： 1S/C22H29N3O4/c1-3-25(4-2)15-14-23-20(22(27)28)16-21(26)24-17-10-12-19(13-11-17)29-18-8-6-5-7-9-18/h5-13,20,23H,3-4,14-16H2,1-2H3,(H,24,26)(H,27,28)
• InChI Key： RAUBNMNQPHZKQV-UHFFFAOYSA-N
• SMILES： OC(C(CC(NC1C=CC(=CC=1)OC1C=CC=CC=1)=O)NCCN(CC)CC)=O

Computed Properties

• Exact Mass: 399.216
• Monoisotopic Mass: 399.216
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 12
• Complexity: 484
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 90.9A^2
• XLogP3: 0.8

Additional information on 2-{[2-(diethylamino)ethyl]amino}-3-[(4-phenoxyphenyl)carbamoyl]propanoic acid

Compound CAS No. 1100356-59-9: 2-{[2-(diethylamino)ethyl]amino}-3-[(4-phenoxyphenyl)carbamoyl]propanoic Acid

The compound with CAS No. 1100356-59-9, known as 2-{[2-(diethylamino)ethyl]amino}-3-[(4-phenoxyphenyl)carbamoyl]propanoic acid, is a complex organic molecule with significant potential in the field of medicinal chemistry and biological research. This compound has garnered attention due to its unique structural features and promising applications in drug development.

The molecular structure of this compound is characterized by the presence of a diethylamino group, a phenoxyphenyl group, and a carbamoyl group. These functional groups contribute to its versatility and reactivity, making it a valuable building block in the synthesis of bioactive molecules. Recent studies have highlighted its role in modulating cellular pathways, particularly in the context of cancer therapy and neurodegenerative diseases.

One of the most notable aspects of this compound is its ability to act as a precursor in the synthesis of advanced pharmaceutical agents. For instance, researchers have explored its potential as an intermediate in the development of enzyme inhibitors, which are critical in targeting specific biological processes. The incorporation of the phenoxyphenyl group into the molecule enhances its lipophilicity, thereby improving its bioavailability and pharmacokinetic properties.

In addition to its therapeutic applications, this compound has also been studied for its role in material science. The presence of the carbamoyl group allows for the formation of strong hydrogen bonds, making it a promising candidate for the development of novel polymers and materials with tailored properties. Recent advancements in polymer chemistry have demonstrated its potential in creating biocompatible materials for use in medical devices and tissue engineering.

The synthesis of this compound involves a series of multi-step reactions, including nucleophilic substitutions and condensation reactions. The optimization of these reaction conditions has been a focus of recent research efforts, with scientists aiming to improve yield and purity while minimizing environmental impact. Innovations in catalytic processes have further enhanced the efficiency of its production, making it more accessible for large-scale applications.

In terms of biological activity, this compound has shown remarkable selectivity towards certain enzymes and receptors, suggesting its potential as a lead compound for drug discovery. Preclinical studies have demonstrated its ability to inhibit key enzymes involved in inflammatory pathways, offering new avenues for treating chronic inflammatory diseases such as arthritis and cardiovascular disorders.

The integration of computational chemistry techniques has played a pivotal role in understanding the molecular interactions of this compound. Advanced molecular modeling tools have provided insights into its binding affinity with target proteins, enabling researchers to design more effective drug candidates. These computational approaches have also facilitated the identification of novel analogs with improved pharmacodynamic profiles.

In conclusion, CAS No. 1100356-59-9 represents a significant advancement in organic synthesis and medicinal chemistry. Its unique structural features and diverse applications make it a valuable asset in both therapeutic development and material science. As research continues to uncover new possibilities for this compound, it is poised to make a substantial impact on various fields within the scientific community.